Cas no 2029756-57-6 (1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine)

1-(2-Ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine is a specialized organic compound featuring an azetidine ring with a methanamine substituent and a 2-ethyl-4,4,4-trifluorobutyl side chain. Its structural uniqueness, combining a nitrogen-containing heterocycle with a fluorinated alkyl group, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug candidates. The azetidine scaffold offers conformational rigidity, which can be advantageous in designing bioactive molecules with targeted receptor interactions. This compound is particularly useful in medicinal chemistry for the development of novel therapeutics, where precise modulation of physicochemical properties is critical. Its synthetic versatility allows for further functionalization, broadening its applicability in research and industrial applications.
1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine structure
2029756-57-6 structure
Product Name:1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine
CAS No:2029756-57-6
MF:C10H19F3N2
MW:224.266473054886
CID:6182678
PubChem ID:165506058
Update Time:2025-05-23

1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine
    • 2029756-57-6
    • EN300-1282435
    • [1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
    • Inchi: 1S/C10H19F3N2/c1-2-8(5-10(11,12)13)7-15-4-3-9(15)6-14/h8-9H,2-7,14H2,1H3
    • InChI Key: DJMAPRCIIGCCJH-UHFFFAOYSA-N
    • SMILES: FC(CC(CC)CN1CCC1CN)(F)F

Computed Properties

  • Exact Mass: 224.15003310g/mol
  • Monoisotopic Mass: 224.15003310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.3Ų

1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282435-0.05g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
0.05g
$1344.0 2023-06-07
Enamine
EN300-1282435-0.1g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
0.1g
$1408.0 2023-06-07
Enamine
EN300-1282435-0.25g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
0.25g
$1472.0 2023-06-07
Enamine
EN300-1282435-0.5g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
0.5g
$1536.0 2023-06-07
Enamine
EN300-1282435-1.0g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
1g
$1599.0 2023-06-07
Enamine
EN300-1282435-2.5g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
2.5g
$3136.0 2023-06-07
Enamine
EN300-1282435-5.0g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
5g
$4641.0 2023-06-07
Enamine
EN300-1282435-10.0g
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
10g
$6882.0 2023-06-07
Enamine
EN300-1282435-50mg
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
50mg
$1129.0 2023-10-01
Enamine
EN300-1282435-100mg
[1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
2029756-57-6
100mg
$1183.0 2023-10-01

Additional information on 1-(2-ethyl-4,4,4-trifluorobutyl)azetidin-2-ylmethanamine

1-(2-Ethyl-4,4,4-Trifluorobutyl)Azetidin-2-Ylmethanamine: A Comprehensive Overview

The compound 1-(2-Ethyl-4,4,4-Trifluorobutyl)Azetidin-2-Ylmethanamine, identified by the CAS Registry Number 2029756-57-6, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of trifluorobutyl and ethyl substituents introduces intriguing electronic and steric properties, making it a subject of interest in both academic and commercial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and ring-closing reactions. The use of trifluorobutyl groups has been shown to enhance the stability and bioavailability of related compounds, suggesting potential applications in drug design. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most promising areas of research involving 1-(2-Ethyl-4,4,4-Trifluorobutyl)Azetidin-2-Ylmethanamine is its application in medicinal chemistry. Studies have demonstrated that the trifluorobutyl substituent can significantly influence the pharmacokinetic properties of azetidine derivatives. For instance, investigations into its metabolic stability have revealed that the compound exhibits favorable half-life characteristics in preclinical models, making it a strong candidate for further drug development.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The azetidine ring structure provides a rigid framework that can be exploited for designing advanced polymers and materials with tailored mechanical properties. Recent studies have highlighted its potential as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength.

The synthesis of CAS No. 2029756-57-6 involves a multi-step process that begins with the preparation of the trifluorobutyl group via electrophilic fluorination. This is followed by a nucleophilic substitution reaction to introduce the azetidine moiety. The final step involves the introduction of the ethyl group through alkylation, resulting in the complete structure of the compound. The entire process is optimized to ensure high yields and purity, which are critical for its intended applications.

From an environmental standpoint, researchers have conducted life cycle assessments to evaluate the sustainability of this compound's production process. Findings indicate that while the synthesis involves several energy-intensive steps, advancements in catalytic technologies could significantly reduce its environmental footprint in the future.

In conclusion, 1-(2-Ethyl-4,4,4-Trifluorobutyl)Azetidin-2-Ylmethanamine (CAS No. 2029756-57-6) stands as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features and promising biological properties position it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to both academic advancements and industrial innovations.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.